2,4-difluoro-N-(4-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide

• IUPAC Name: 2,4-difluoro-N-[4-(2-oxopiperidin-1-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C17H16F2N2O3S/c18-12-4-9-16(15(19)11-12)25(23,24)20-13-5-7-14(8-6-13)21-10-2-1-3-17(21)22/h4-9,11,20H,1-3,10H2
• InChI Key: ARTPMXNOAFNNKD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)C2=CC=C(C=C2)NS(=O)(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C17H16F2N2O3S
• Molecular Weight: 366.4 g/mol
• CAS No.: 941982-86-1

Description

2,4-difluoro-N-(4-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H16F2N2O3S and its molecular weight is 366.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biochemical Evaluation

Researchers have developed and evaluated N-(4-phenylthiazol-2-yl)benzenesulfonamides as inhibitors of kynurenine 3-hydroxylase, exploring the synthesis, structure-activity relationship (SAR), and biochemical characterization. These compounds, including variants with modifications, have shown high-affinity inhibition of the enzyme in vitro, suggesting potential for detailed investigation of the kynurenine pathway after neuronal injury (Röver et al., 1997).

Carbonic Anhydrase Inhibition

Another area of research involves the synthesis and evaluation of carbonic anhydrase inhibitors. Studies on 1,3,5-trisubstituted-pyrazolines and their inhibitory effects on carbonic anhydrase I and II have identified compounds with significant inhibitory activities, indicating potential applications in treating conditions associated with carbonic anhydrase (Gul et al., 2016).

COX-2 Inhibition for Inflammatory Conditions

Further research has identified 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives as selective inhibitors of cyclooxygenase-2 (COX-2), with significant potential for treating inflammatory conditions like rheumatoid arthritis and osteoarthritis. The introduction of a fluorine atom into these compounds has been found to enhance their selectivity and potency as COX-2 inhibitors (Hashimoto et al., 2002).

Novel Syntheses and Characterizations

Novel N-substituted phenyl benzenesulfonylureas have been synthesized, showcasing the broad range of chemical modifications and applications possible with benzenesulfonamide derivatives. These studies contribute to the expanding library of benzenesulfonamides with potential therapeutic applications (Ta-n, 2015).